Cas no 2138164-46-0 (3,3-difluoro-4-(4-methylpiperidin-1-yl)butanoic acid)

• Product Name: 3,3-difluoro-4-(4-methylpiperidin-1-yl)butanoic acid
• CAS No: 2138164-46-0
• MF: C₁₀H₁₇F₂NO₂
• MW: 221.244290113449
• CID: 6459478
• PubChem ID: 165483835
• Update Time: 2025-10-05

3,3-difluoro-4-(4-methylpiperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-(4-methylpiperidin-1-yl)butanoic acid
• EN300-1131576
• 2138164-46-0

• Inchi： 1S/C10H17F2NO2/c1-8-2-4-13(5-3-8)7-10(11,12)6-9(14)15/h8H,2-7H2,1H3,(H,14,15)
• InChI Key： DNLDYZSLEZYILB-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(CN1CCC(C)CC1)F

Computed Properties

• Exact Mass: 221.12273511g/mol
• Monoisotopic Mass: 221.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 3,3-difluoro-4-(4-methylpiperidin-1-yl)butanoic acid

Exploring the Properties and Applications of 3,3-Difluoro-4-(4-methylpiperidin-1-yl)butanoic Acid (CAS No. 2138164-46-0)

3,3-Difluoro-4-(4-methylpiperidin-1-yl)butanoic acid (CAS No. 2138164-46-0) is a fluorinated organic compound with a unique structural framework that combines a piperidine moiety with a difluorobutanoic acid backbone. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, traits highly sought after in drug discovery. Researchers are increasingly focusing on fluorinated compounds like this due to their potential to improve bioavailability and target specificity.

In recent years, the demand for fluorinated building blocks has surged, driven by their applications in designing next-generation therapeutics. A common query among chemists is: "How does fluorination impact the biological activity of such compounds?" Studies suggest that the 3,3-difluoro substitution in butanoic acid derivatives can modulate electronic effects and steric hindrance, influencing binding affinity to enzymes or receptors. This aligns with the broader trend of leveraging halogenation strategies to optimize drug candidates, a topic frequently searched in academic and industrial circles.

The 4-methylpiperidin-1-yl group in this compound introduces a nitrogen-containing heterocycle, a feature prevalent in CNS-active molecules. This has sparked discussions about its potential role in addressing neurological disorders, a hot topic in 2024. For instance, could this scaffold serve as a precursor for neuroprotective agents? While concrete clinical data is still emerging, its structural similarity to known bioactive piperidines warrants further investigation. Such questions reflect the compound's relevance in current medicinal chemistry debates.

From a synthetic perspective, CAS No. 2138164-46-0 exemplifies the growing importance of tailored fluorination techniques. Laboratories often search for "efficient routes to synthesize difluorinated carboxylic acids," highlighting the need for scalable methods. The compound's carboxylic acid functionality also makes it a versatile intermediate for amide couplings or esterifications, key reactions in peptide mimetics and polymer chemistry. These applications resonate with industries exploring sustainable chemical processes, another trending focus area.

Environmental considerations are equally critical. The persistence of fluorinated compounds in ecosystems is a debated issue, prompting searches like "biodegradability of fluorinated pharmaceuticals." While 3,3-difluoro-4-(4-methylpiperidin-1-yl)butanoic acid isn’t classified as hazardous, its environmental profile remains an active research area. This underscores the balance between innovation and ecological responsibility—a theme dominating green chemistry forums today.

In material science, the compound’s potential extends to liquid crystal formulations or ionic liquids, where fluorinated chains improve thermal stability. Such niche applications attract queries like "fluorinated additives for high-performance materials," illustrating its cross-disciplinary utility. As industries prioritize multifunctional compounds, this molecule’s dual chemical features—basic nitrogen and acidic carboxyl—offer intriguing possibilities for smart material design.

To summarize, 3,3-difluoro-4-(4-methylpiperidin-1-yl)butanoic acid (CAS No. 2138164-46-0) embodies the convergence of fluorine chemistry and heterocyclic design. Its multifaceted applications—from drug discovery to advanced materials—align with contemporary scientific priorities. As researchers probe its full potential, this compound will likely remain a focal point in discussions about molecular innovation and sustainable chemistry.